1-({[4-allyl-5-(1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]thio}acetyl)piperidine

• IUPAC Name: 2-[[5-(1-benzofuran-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C20H22N4O2S/c1-2-10-24-19(17-13-15-8-4-5-9-16(15)26-17)21-22-20(24)27-14-18(25)23-11-6-3-7-12-23/h2,4-5,8-9,13H,1,3,6-7,10-12,14H2
• InChI Key: MJSAUCKDUARWHS-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)N2CCCCC2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol

Description

The compound belongs to a class of molecules that often exhibit significant biological activity, including acting as inhibitors for specific enzymes or receptors. Compounds with piperidine and benzofuran moieties, for instance, have been explored for their potential in medicinal chemistry, including their role as acetylcholinesterase inhibitors and their affinity towards various biological targets.

Synthesis Analysis

The synthesis of similar complex molecules typically involves multi-step organic reactions. Key steps might include the formation of the piperidine ring, attachment of the benzofuran unit, and the introduction of the triazole moiety through click chemistry or other coupling reactions. These processes are often refined through structure-activity relationship (SAR) studies to enhance the biological activity of the compound (Sugimoto et al., 1995).

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized using techniques like NMR, X-ray crystallography, and mass spectrometry. The configuration of the piperidine ring, the orientation of the benzofuran and triazole units, and the presence of any stereochemistry are crucial for the molecule's biological activity and physical properties.

Chemical Reactions and Properties

These compounds may participate in various chemical reactions, especially if functional groups are present that allow for further derivatization. For example, the allyl group in the triazole moiety could undergo reactions like allylation, offering pathways to modify the compound's structure and potentially its biological activity.

Physical Properties Analysis

The physical properties, including solubility, melting point, and stability, are essential for understanding the compound's behavior in biological systems. For instance, the solubility in water or organic solvents can influence its application in drug formulation and delivery.

Chemical Properties Analysis

The chemical properties, such as reactivity with biological targets, pharmacokinetics, and metabolism, are crucial for assessing the compound's potential as a therapeutic agent. Studies on similar compounds have shown selective affinities towards targets like acetylcholinesterase, indicating the importance of the molecular structure in defining these properties (Sugimoto et al., 1990).